Cas no 16532-78-8 (3-(Cyanomethyl)benzonitrile)

• Product Name: 3-(Cyanomethyl)benzonitrile
• CAS No: 16532-78-8
• Molecular Formula: C₉H₆N₂
• Molecular Weight: 142.15734
• MDL: MFCD00060301
• CID: 50446
• PubChem ID: 519280

3-(Cyanomethyl)benzonitrile Properties

Names and Identifiers

• 3-(Cyanomethyl)benzonitrile
• 3-Cyanomethylbenzonitrile
• m-Cyanophenylacetonitrile
• Benzeneacetonitrile, 3-cyano-
• 3-CYANOPHENYLACETONITRILE
• 3-Cyanobenzeneacetonitrile
• SCHEMBL3063453
• 3-(Cyanomethyl)benzonitrile #
• 3-Cyanbenzylcyanide
• DTXSID80333949
• 3-Cyanomethyl-benzonitrile
• Acetonitrile, 2-(3-cyanophenyl)-
• 16532-78-8
• FT-0764109
• AKOS000156406
• AMY32292
• Z285131398
• CS-0447739
• AB01002644-01
• MFCD00060301
• A882399
• 3-Cyanobenzylcyanide
• TS-7252
• EN300-49114
• 3-Cyanomethylbenzonitrile; m-Cyanophenylacetonitrile
• F79713
• 3-(cyanomethyl) benzonitrile
• DB-000190

• MDL： MFCD00060301
• InChIKey： OQKZSMMMKYJQJP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6N2/c10-5-4-8-2-1-3-9(6-8)7-11/h1-3,6H,4H2
• SMILES： C1=CC(=CC(=C1)C#N)CC#N

Computed Properties

• Exact Mass: 142.05318
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.053
• Heavy Atom Count: 11
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• PSA: 47.58
• Refractive Index: 1.553
• Boiling Point: 301.3°C at 760 mmHg
• Melting Point: 83-84 ºC
• Flash Point: 145.9°C
• Density: 1.12